Cas no 36983-36-5 (2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester)

• Product Name: 2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester
• CAS No: 36983-36-5
• MF: C₁₀H₁₀O₄S
• MW: 226.249001979828
• MDL: MFCD00126316
• CID: 303422
• PubChem ID: 2799459
• Update Time: 2025-04-19

2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenebutanoicacid, a,g-dioxo-, ethyl ester
• 2,4-Dioxo-4-thiophen-2-yl-butyric acid ethyl ester
• Ethyl 2,4-dioxo-4-(2-thienyl)butanoate
• Ethyl 2,4-dioxo-4-(thien-2-yl)butanoate
• ethyl 2,4-dioxo-4-thiophen-2-ylbutanoate
• 2,4-dioxo-4-[2]thienyl-butyric acid ethyl ester
• ethyl 2,4-dioxo-4-(2-thienyl)butyrate
• ethyl 2,4-dioxo-4-(thiophen-2-yl)butanoate
• ethyl 2-thenoylpyruvate
• ethyl 2-thionylpyruvate
• Ethyla,g-dioxo-2-thiophenebutanoate
• 36983-36-5
• SY352688
• AKOS000210787
• SCHEMBL1694502
• AS-5237
• MFCD00126316
• DTXSID80384072
• FT-0625892
• DB-351347
• G71857
• 2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester

• MDL： MFCD00126316
• Inchi： 1S/C10H10O4S/c1-2-14-10(13)8(12)6-7(11)9-4-3-5-15-9/h3-5H,2,6H2,1H3
• InChI Key： GCCFYXYKJZUHMI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(C(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 226.03000
• Monoisotopic Mass: 226.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 34°C
• Boiling Point: 375.9±22.0 °C at 760 mmHg
• Flash Point: 181.1±22.3 °C
• Refractive Index: 1.533
• PSA: 88.68000
• LogP: 1.45310
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)